Cas no 2813867-87-5 (6-amino-5-(difluoromethyl)pyridin-3-ylboronic acid)

• Product Name: 6-amino-5-(difluoromethyl)pyridin-3-ylboronic acid
• CAS No: 2813867-87-5
• MF: C₆H₇BF₂N₂O₂
• MW: 187.939788103104
• CID: 5666853
• PubChem ID: 151528305
• Update Time: 2025-06-13

6-amino-5-(difluoromethyl)pyridin-3-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• B-[6-Amino-5-(difluoromethyl)-3-pyridinyl]boronic acid (ACI)
• Boronic acid, B-[6-amino-5-(difluoromethyl)-3-pyridinyl]- (ACI)
• 6-amino-5-(difluoromethyl)pyridin-3-ylboronic acid

• Inchi： 1S/C6H7BF2N2O2/c8-5(9)4-1-3(7(12)13)2-11-6(4)10/h1-2,5,12-13H,(H2,10,11)
• InChI Key： PVYARTGZJAQLCZ-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(B(O)O)C=1)F

Additional information on 6-amino-5-(difluoromethyl)pyridin-3-ylboronic acid

Comprehensive Overview of 6-amino-5-(difluoromethyl)pyridin-3-ylboronic acid (CAS No. 2813867-87-5)

6-amino-5-(difluoromethyl)pyridin-3-ylboronic acid (CAS No. 2813867-87-5) is a highly specialized boronic acid derivative that has garnered significant attention in the field of medicinal chemistry and organic synthesis. This compound, characterized by its pyridine core and difluoromethyl substitution, serves as a versatile building block for the development of pharmaceuticals, agrochemicals, and advanced materials. Its unique structural features, including the boronic acid moiety, make it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a widely used method in modern synthetic chemistry.

The growing interest in 6-amino-5-(difluoromethyl)pyridin-3-ylboronic acid is driven by its potential applications in drug discovery, especially in the design of kinase inhibitors and other targeted therapies. Researchers are increasingly exploring its utility in the synthesis of heterocyclic compounds, which are pivotal in the development of new anticancer and antiviral agents. The presence of the amino and difluoromethyl groups enhances its reactivity and selectivity, making it a preferred choice for precision chemistry.

In recent years, the demand for boronic acid derivatives like 6-amino-5-(difluoromethyl)pyridin-3-ylboronic acid has surged due to their role in bioconjugation and proteolysis-targeting chimeras (PROTACs). These applications align with current trends in personalized medicine and targeted drug delivery, addressing key challenges in oncology and neurodegenerative diseases. The compound's stability and compatibility with aqueous environments further broaden its applicability in biomedical research.

From a synthetic perspective, 6-amino-5-(difluoromethyl)pyridin-3-ylboronic acid is often synthesized via palladium-catalyzed borylation of halogenated pyridines, followed by functional group transformations. Its high purity and consistent performance in cross-coupling reactions have made it a staple in laboratories focused on high-throughput screening and combinatorial chemistry. The compound's CAS No. 2813867-87-5 is frequently cited in patents and academic publications, underscoring its industrial relevance.

Environmental and regulatory considerations also play a role in the adoption of 6-amino-5-(difluoromethyl)pyridin-3-ylboronic acid. Unlike some traditional reagents, this compound exhibits low toxicity and minimal environmental impact, aligning with the principles of green chemistry. Its use in sustainable synthesis protocols has been highlighted in recent studies, making it a candidate for eco-friendly industrial processes.

Looking ahead, the versatility of 6-amino-5-(difluoromethyl)pyridin-3-ylboronic acid is expected to drive further innovation in drug development and material science. As researchers continue to explore its potential, this compound is likely to remain at the forefront of cutting-edge chemistry, offering solutions to some of the most pressing challenges in science and technology.